Cas no 70351-89-2 (Triphenylene, 2,3,6,7,10,11-hexakis(decyloxy)-)

• Product Name: Triphenylene, 2,3,6,7,10,11-hexakis(decyloxy)-
• CAS No: 70351-89-2
• MF: C₇₈H₁₃₂O₆
• MW: 1165.87910556793
• CID: 547390
• PubChem ID: 15531609
• Update Time: 2025-04-19

Triphenylene, 2,3,6,7,10,11-hexakis(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(decyloxy)-
• 2,3,6,7,10,11-Hexakis[decyloxy]triphenylene
• 70351-89-2
• DTXSID90573738
• 2,3,6,7,10,11-hexakis-decoxytriphenylene
• 2,3,6,7,10,11-HEXAKIS(DECYLOXY)TRIPHENYLENE

• Inchi： 1S/C78H132O6/c1-7-13-19-25-31-37-43-49-55-79-73-61-67-68(62-74(73)80-56-50-44-38-32-26-20-14-8-2)70-64-76(82-58-52-46-40-34-28-22-16-10-4)78(84-60-54-48-42-36-30-24-18-12-6)66-72(70)71-65-77(83-59-53-47-41-35-29-23-17-11-5)75(63-69(67)71)81-57-51-45-39-33-27-21-15-9-3/h61-66H,7-60H2,1-6H3
• InChI Key： DQGLNLGTNXALAM-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCCCCCC)OCCCCCCCCCC)OCCCCCCCCCC)OCCCCCCCCCC)OCCCCCCCCCC

Computed Properties

• Exact Mass: 1165.00296
• Monoisotopic Mass: 1165.00239193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 84
• Rotatable Bond Count: 60
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 31.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.38